Cas no 1262415-15-5 (5-Fluoro-4-hydroxyisophthaldialdehyde)

• Product Name: 5-Fluoro-4-hydroxyisophthaldialdehyde
• CAS No: 1262415-15-5
• MF: C₈H₅FO₃
• MW: 168.121906042099
• MDL: MFCD04972900
• CID: 4692052
• PubChem ID: 121233317
• Update Time: 2025-11-02

5-Fluoro-4-hydroxyisophthaldialdehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-hydroxyisophthaldialdehyde
• 5-Fluoro-4-hydroxyisophthalaldehyde
• 5-fluoro-4-hydroxybenzene-1,3-dicarbaldehyde

• MDL： MFCD04972900
• Inchi： 1S/C8H5FO3/c9-7-2-5(3-10)1-6(4-11)8(7)12/h1-4,12H
• InChI Key： RNDXJFRRKAQDIU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=O)C=1O

Computed Properties

• Exact Mass: 168.02227218g/mol
• Monoisotopic Mass: 168.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.1

Additional information on 5-Fluoro-4-hydroxyisophthaldialdehyde

5-Fluoro-4-hydroxyisophthaldialdehyde (CAS 1262415-15-5): A Versatile Fluorinated Building Block for Advanced Materials

In the rapidly evolving field of fluorinated organic compounds, 5-Fluoro-4-hydroxyisophthaldialdehyde (CAS 1262415-15-5) has emerged as a valuable synthetic intermediate with unique structural features. This fluorinated dialdehyde derivative combines the reactivity of aromatic aldehydes with the electronic effects of fluorine substitution, making it particularly interesting for pharmaceutical research, materials science, and specialty chemical applications.

The molecular structure of 5-Fluoro-4-hydroxyisophthaldialdehyde features two aldehyde groups positioned meta to each other on a benzene ring, with a fluorine atom and hydroxyl group providing additional sites for chemical modification. This arrangement creates multiple possibilities for molecular design and structure-activity relationship studies, especially in the development of novel bioactive compounds and functional materials.

Recent scientific literature highlights the growing importance of fluorinated aromatic aldehydes like 5-Fluoro-4-hydroxyisophthaldialdehyde in medicinal chemistry. The presence of fluorine often enhances metabolic stability and membrane permeability in drug candidates, while the aldehyde groups serve as convenient handles for further synthetic transformations. Researchers are particularly interested in how the electronic effects of fluorine influence the reactivity of the aldehyde groups in this compound.

In materials science, 5-Fluoro-4-hydroxyisophthaldialdehyde has shown promise as a building block for advanced polymers and coordination complexes. The compound's ability to form Schiff bases with various amines makes it valuable for creating novel metal-organic frameworks (MOFs) with potential applications in gas storage, catalysis, and sensing technologies. The fluorine substituent can impart special properties to these materials, such as enhanced thermal stability or unique electronic characteristics.

The synthesis of 5-Fluoro-4-hydroxyisophthaldialdehyde typically involves selective fluorination and oxidation steps starting from appropriate benzene derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry principles in specialty chemical production. Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure quality and purity.

From a commercial perspective, the market for fluorinated aromatic compounds like 5-Fluoro-4-hydroxyisophthaldialdehyde continues to expand, driven by increasing applications in pharmaceuticals, agrochemicals, and electronic materials. Suppliers are responding to this demand by developing more efficient production methods and improved purification techniques. The compound's CAS number 1262415-15-5 serves as a unique identifier in global chemical databases and regulatory documentation.

Researchers working with 5-Fluoro-4-hydroxyisophthaldialdehyde should be aware of its chemical properties and appropriate handling procedures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with organic compounds. The material's stability, solubility characteristics, and storage conditions are important considerations for both research and industrial applications.

The future outlook for 5-Fluoro-4-hydroxyisophthaldialdehyde appears promising, with potential applications emerging in areas like bioimaging probes, organic electronics, and catalysis. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound may play an increasingly important role in the development of next-generation functional materials and bioactive molecules.

For scientists and engineers considering 5-Fluoro-4-hydroxyisophthaldialdehyde for their projects, it's worth noting that the compound's unique combination of fluorine substitution and dialdehyde functionality offers distinct advantages in molecular design. Recent publications demonstrate its utility in creating complex architectures through multicomponent reactions and click chemistry approaches, highlighting its versatility as a synthetic building block.

In conclusion, 5-Fluoro-4-hydroxyisophthaldialdehyde (CAS 1262415-15-5) represents an important addition to the toolbox of fluorinated aromatic compounds available to researchers. Its structural features and chemical reactivity make it valuable across multiple disciplines, from medicinal chemistry to materials science. As interest in tailored fluorinated compounds continues to grow, this dialdehyde derivative is likely to find even broader applications in cutting-edge research and industrial development.